Cas no 83939-58-6 (5H-Cyclopentapyrimidine,2-chloro-6,7-dihydro-4-methyl- (9CI))
83939-58-6 structure
Product Name:5H-Cyclopentapyrimidine,2-chloro-6,7-dihydro-4-methyl- (9CI)
CAS No:83939-58-6
MF:C8H9ClN2
MW:168.623460531235
MDL:MFCD14584769
CID:706954
PubChem ID:13111243
Update Time:2025-04-19
5H-Cyclopentapyrimidine,2-chloro-6,7-dihydro-4-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 5H-Cyclopentapyrimidine,2-chloro-6,7-dihydro-4-methyl- (9CI)
- 2-Chloro-4-methyl-5H,6H,7H-cyclopenta[d]pyrimidine
- 2-Chloro-4-methyl-6,7-dihydro-5H-cyclopenta[b]pyridine
- 2-chloro-4-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine
- 2-chloro-4-methyl-5,6-trimethylenepyrmidine
- 2-Chloro-6,7-dihydro-4-methyl-5H-cyclopenta[d]pyrimidine
- J-508764
- MFCD14584769
- CS-0456116
- SCHEMBL1586850
- 83939-58-6
- 11D-058
- AKOS005069490
- 5H-Cyclopentapyrimidine, 2-chloro-6,7-dihydro-4-methyl-
-
- MDL： MFCD14584769
- Inchi： 1S/C8H9ClN2/c1-5-6-3-2-4-7(6)11-8(9)10-5/h2-4H2,1H3
- InChI Key： NBDRJKOKVCELFL-UHFFFAOYSA-N
- SMILES： ClC1=NC(C)=C2C(CCC2)=N1
Computed Properties
- Exact Mass: 168.04500
- Monoisotopic Mass: 168.0454260g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- Melting Point: 58-62°
- PSA: 25.78000
- LogP: 1.92710
5H-Cyclopentapyrimidine,2-chloro-6,7-dihydro-4-methyl- (9CI) Security Information
- HazardClass：IRRITANT
5H-Cyclopentapyrimidine,2-chloro-6,7-dihydro-4-methyl- (9CI) Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5H-Cyclopentapyrimidine,2-chloro-6,7-dihydro-4-methyl- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR40569-500mg |
2-Chloro-6,7-dihydro-4-methyl-5H-cyclopenta[d]pyrimidine |
83939-58-6 | 95% | 500mg |
£188.00 | 2023-09-02 | |
| Apollo Scientific | OR40569-1g |
2-Chloro-6,7-dihydro-4-methyl-5H-cyclopenta[d]pyrimidine |
83939-58-6 | 95% | 1g |
£340.00 | 2023-09-02 | |
| abcr | AB257087-500 mg |
2-Chloro-4-methyl-5H,6H,7H-cyclopenta[d]pyrimidine, 95%; . |
83939-58-6 | 95% | 500mg |
€374.60 | 2023-04-27 | |
| abcr | AB257087-1 g |
2-Chloro-4-methyl-5H,6H,7H-cyclopenta[d]pyrimidine, 95%; . |
83939-58-6 | 95% | 1g |
€645.20 | 2023-04-27 | |
| Chemenu | CM526049-1g |
2-Chloro-4-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine |
83939-58-6 | 98% | 1g |
$480 | 2022-06-10 | |
| Matrix Scientific | 125876-500mg |
2-Chloro-4-methyl-5H,6H,7H-cyclopenta[d]pyrimidine, >95% |
83939-58-6 | >95% | 500mg |
$393.00 | 2021-06-26 | |
| abcr | AB257087-500mg |
2-Chloro-4-methyl-5H,6H,7H-cyclopenta[d]pyrimidine, 95%; . |
83939-58-6 | 95% | 500mg |
€374.60 | 2024-06-09 | |
| abcr | AB257087-1g |
2-Chloro-4-methyl-5H,6H,7H-cyclopenta[d]pyrimidine, 95%; . |
83939-58-6 | 95% | 1g |
€645.20 | 2024-06-09 | |
| A2B Chem LLC | AD95864-1mg |
2-Chloro-4-methyl-5h,6h,7h-cyclopenta[d]pyrimidine |
83939-58-6 | >95% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AD95864-5mg |
2-Chloro-4-methyl-5h,6h,7h-cyclopenta[d]pyrimidine |
83939-58-6 | >95% | 5mg |
$214.00 | 2024-04-19 |
5H-Cyclopentapyrimidine,2-chloro-6,7-dihydro-4-methyl- (9CI) Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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